Cas no 21857-42-1 (2-(5-methoxy-2-nitrophenyl)ethan-1-ol)

• Product Name: 2-(5-methoxy-2-nitrophenyl)ethan-1-ol
• CAS No: 21857-42-1
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 3911135
• PubChem ID: 13843581
• Update Time: 2025-04-22

2-(5-methoxy-2-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, 5-methoxy-2-nitro-
• 2-(5-methoxy-2-nitrophenyl)ethan-1-ol
• SCHEMBL7649455
• CPEZAACXGXPYIZ-UHFFFAOYSA-N
• 21857-42-1
• 2-(5-methoxy-2-nitrophenyl)ethanol
• EN300-1854185
• 2-(5-methoxy-2-nitro-phenyl)-ethanol
• 5-Methoxy-2-nitrobenzeneethanol
• DTXSID201303504

• Inchi： 1S/C9H11NO4/c1-14-8-2-3-9(10(12)13)7(6-8)4-5-11/h2-3,6,11H,4-5H2,1H3
• InChI Key： CPEZAACXGXPYIZ-UHFFFAOYSA-N
• SMILES： C1(CCO)=CC(OC)=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 197.06880783Da
• Monoisotopic Mass: 197.06880783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers